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Compound of Interest

1-Methylcyclobutane-1-
Compound Name:
sulfonamide

cat. No.: B2837083

An In-Depth Technical Guide to 1-Methylcyclobutane-1-sulfonamide

Abstract

This document provides a comprehensive technical overview of 1-Methylcyclobutane-1-
sulfonamide, a distinct chemical entity within the broader class of sulfonamides. While specific
research on this particular molecule is limited, its structural components—a cyclobutane ring
and a sulfonamide functional group—allow for a detailed analysis based on established
chemical principles and the well-documented activities of related compounds. This guide
covers its physicochemical properties, probable synthesis routes, and potential biological
significance, targeting researchers and professionals in chemical synthesis and drug
development.

Core Molecular Data

1-Methylcyclobutane-1-sulfonamide is an organic compound featuring a four-membered
cyclobutane ring with a methyl group and a sulfonamide group attached to the same carbon
atom.
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Property Value Source

Molecular Formula CsH11NO2S [1112][3]

Molecular Weight 149.21 g/mol [1][2][4]
1-methylcyclobutane-1-

IUPAC Name _ [1]
sulfonamide

CAS Number 2126177-13-5 [1][4]

Canonical SMILES CC1(CCC1)S(=0)(=O)N [1][3]
JQAUAUDMY XVBDD-

InChliKey [1][3]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

While specific published syntheses for 1-Methylcyclobutane-1-sulfonamide are not readily
available, a highly probable synthetic route involves the amination of its corresponding sulfonyl
chloride precursor. This two-step process is a standard and widely applied method for
sulfonamide synthesis.[5]

General Experimental Protocol

Step 1: Synthesis of 1-Methylcyclobutane-1-sulfonyl chloride

The precursor, 1-Methylcyclobutane-1-sulfonyl chloride, can be synthesized by the sulfonation
of 1-methylcyclobutane followed by chlorination.[6]

e Reactants: 1-methylcyclobutane and chlorosulfonic acid.

e Procedure: 1-methylcyclobutane is reacted with an excess of chlorosulfonic acid under
strictly anhydrous conditions. The reaction is typically performed at a controlled, low
temperature to manage its exothermic nature.

o Work-up: Following the reaction, the mixture is carefully quenched, often with ice, and the
product is extracted using a non-polar organic solvent like dichloromethane. The organic
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layer is then washed, dried, and concentrated under reduced pressure to yield the crude
sulfonyl chloride.[6]

Step 2: Amination to form 1-Methylcyclobutane-1-sulfonamide

The synthesized sulfonyl chloride is then reacted with an amine source, typically ammonia, to
form the final sulfonamide product.[7]

e Reactants: 1-Methylcyclobutane-1-sulfonyl chloride and an ammonia source (e.g., aqueous
ammonia, ammonium hydroxide).

e Procedure: The sulfonyl chloride is dissolved in a suitable solvent (e.g., acetone, THF) and
cooled in an ice bath. The ammonia source is added dropwise with vigorous stirring. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, the solvent is typically removed in vacuo. The
resulting solid is then purified, commonly through recrystallization from a suitable solvent
system like ethanol/water, to yield pure 1-Methylcyclobutane-1-sulfonamide.
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Step 1: Precursor Synthesis
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Sulfonamide Drug

p-Aminobenzoic Acid (PABA)

(e.g., 1-Methylcyclobutane-1-sulfonamide)

/
/Competitive
/ Inhibition

Substrate

Dihydropteroate
Synthase (DHPS)

Enzymatic
onversion

Dihydropteroate
(Folic Acid Precursor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2837083#1-methylcyclobutane-1-sulfonamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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